Cas no 2694746-33-1 (benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate)
benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate
- EN300-33050646
- 2694746-33-1
- benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate
-
- Inchi: 1S/C15H11ClF3NO2/c16-11-6-7-12(15(17,18)19)13(8-11)20-14(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)
- InChI Key: BIQIGLRBBLYCPR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=C(C=1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 329.0430408g/mol
- Monoisotopic Mass: 329.0430408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 38.3Ų
benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33050646-1g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 1g |
$1214.0 | 2023-09-04 | ||
| Enamine | EN300-33050646-5g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 5g |
$3520.0 | 2023-09-04 | ||
| Enamine | EN300-33050646-10g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 10g |
$5221.0 | 2023-09-04 | ||
| Enamine | EN300-33050646-0.05g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 0.05g |
$1020.0 | 2025-03-18 | |
| Enamine | EN300-33050646-0.1g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 0.1g |
$1068.0 | 2025-03-18 | |
| Enamine | EN300-33050646-0.25g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 0.25g |
$1117.0 | 2025-03-18 | |
| Enamine | EN300-33050646-0.5g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 0.5g |
$1165.0 | 2025-03-18 | |
| Enamine | EN300-33050646-1.0g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 1.0g |
$1214.0 | 2025-03-18 | |
| Enamine | EN300-33050646-2.5g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 2.5g |
$2379.0 | 2025-03-18 | |
| Enamine | EN300-33050646-5.0g |
benzyl N-[5-chloro-2-(trifluoromethyl)phenyl]carbamate |
2694746-33-1 | 95.0% | 5.0g |
$3520.0 | 2025-03-18 |
benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate
Research Briefing on Benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate (CAS: 2694746-33-1) in Chemical Biology and Pharmaceutical Applications
Benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate (CAS: 2694746-33-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This carbamate derivative, characterized by its trifluoromethyl and chloro substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug design, particularly in the development of enzyme inhibitors and targeted therapies.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of protein kinases involved in inflammatory pathways. The study demonstrated that benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate could effectively modulate kinase activity at nanomolar concentrations, with a notable selectivity profile against off-target enzymes. This specificity is attributed to the compound's ability to form stable hydrogen bonds with key amino acid residues in the kinase active site, while its trifluoromethyl group enhances membrane permeability.
Further research published in Bioorganic & Medicinal Chemistry Letters (2024) has explored the compound's potential in prodrug development. The electron-withdrawing properties of the trifluoromethyl group, combined with the carbamate functionality, create a versatile platform for controlled drug release. Scientists have successfully conjugated this moiety to various anticancer agents, demonstrating improved pharmacokinetic profiles and reduced systemic toxicity in preclinical models. The chloro substituent at the 5-position appears to play a crucial role in maintaining compound stability under physiological conditions.
Recent advancements in synthetic methodology have also been reported for this compound. A 2024 Nature Protocols paper detailed an optimized synthetic route using continuous flow chemistry, achieving 85% yield with excellent purity (>99%). This development is particularly significant for scaling up production while maintaining the stringent quality requirements for pharmaceutical applications. The protocol emphasizes the importance of controlled reaction temperatures and carefully selected protecting groups to prevent decomposition of the sensitive trifluoromethyl moiety.
From a structural perspective, X-ray crystallography studies (Acta Crystallographica Section E, 2023) have revealed important insights into the molecular conformation of benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate. The compound adopts a nearly planar arrangement between the phenyl rings, with the carbamate group forming an intramolecular hydrogen bond that contributes to its stability. These structural features are being leveraged in computer-aided drug design to develop novel analogs with enhanced binding affinities.
Ongoing clinical research (Phase I trials as of Q2 2024) is evaluating derivatives of this compound as potential treatments for autoimmune disorders. Preliminary results suggest favorable safety profiles and promising biological activity, though comprehensive data is still being collected. The unique combination of the chloro and trifluoromethyl substituents appears to confer both metabolic stability and target specificity, addressing two major challenges in small-molecule drug development.
In conclusion, benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate (2694746-33-1) represents a versatile scaffold with multiple applications in medicinal chemistry. Its recent progress in kinase inhibition, prodrug development, and synthetic optimization highlights its growing importance in pharmaceutical research. Future directions may include exploration of its potential in targeted protein degradation and as a molecular probe for studying enzyme mechanisms. Continued investigation of this compound and its derivatives will likely yield valuable contributions to drug discovery pipelines in the coming years.
2694746-33-1 (benzyl N-5-chloro-2-(trifluoromethyl)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)